Cas no 2248285-73-4 (rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine)

• Product Name: rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine
• CAS No: 2248285-73-4
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6070165
• PubChem ID: 138050204
• Update Time: 2025-07-09

rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-6496434
• rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine
• 2248285-73-4

• Inchi： 1S/C7H11NO/c1-2-6-4-9-5-7(6)8-3-1/h1-2,6-8H,3-5H2/t6-,7+/m0/s1
• InChI Key： QYMYVIVDOMONRZ-NKWVEPMBSA-N
• SMILES： O1C[C@@H]2C=CCN[C@@H]2C1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine

Rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-Furo[3,4-B]Pyridine: A Comprehensive Overview

The compound rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine (CAS No. 2248285-73-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fused heterocyclic compounds, specifically combining a furan ring with a pyridine ring. The unique structure of this molecule makes it a valuable subject for both academic research and industrial applications.

Furo[3,4-b]pyridine derivatives have been extensively studied due to their potential as bioactive molecules. Recent studies have highlighted their role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The racemic form of this compound (denoted by "rac-") indicates that it exists as a mixture of two enantiomers in equal proportions. This property is significant in pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety.

The synthesis of rac-(4aR,7aS)-1H,2H,4aH,5H,7H,7aH-furo[3,4-b]pyridine involves a multi-step process that typically includes cyclization reactions and stereochemical control. Researchers have employed various methodologies to optimize the synthesis of this compound, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the selective formation of the desired stereochemistry in this molecule.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. Its fused ring system provides a versatile platform for further functionalization. For example, substituents can be introduced at specific positions to enhance bioavailability or target specific biological pathways. This versatility has led to its use in the design of novel drug candidates with improved pharmacokinetic profiles.

In terms of biological activity, furo[3,4-b]pyridine derivatives have demonstrated potent inhibitory effects on various enzymes and receptors. Recent studies have shown that this compound can modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been found to inhibit the activity of certain kinases that are overexpressed in malignant tumors. These findings underscore its potential as a lead compound for anticancer drug development.

The CAS No. 2248285-73-4 designation is essential for identifying and referencing this compound in scientific literature and regulatory documents. Accurate identification is crucial for ensuring reproducibility in research and compliance with safety standards. Researchers are encouraged to consult reliable databases such as PubChem or SciFinder for detailed information on this compound's properties and applications.

In conclusion,rac-(4aR,7aS)-1H,2H